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For researchers, scientists, and drug development professionals working with BTR-CI,
adherence to proper safety protocols is paramount. While BTR-CI is not classified as a
hazardous substance or mixture according to Regulation (EC) No. 1272/2008, observing
standard laboratory safety procedures is essential to ensure a safe working environment.[1]
This guide provides a comprehensive overview of the necessary personal protective equipment
(PPE), handling procedures, and disposal guidelines.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for handling
BTR-CI.[2][3] The following table summarizes the recommended PPE to minimize exposure
and ensure personal safety.
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PPE Category Recommended Equipment  Purpose

) Chemical-resistant gloves To prevent skin contact with
Hand Protection o
(e.g., nitrile) the substance.[2][4]

To protect eyes from potential

Eye Protection Safety glasses or goggles splashes or dust particles.[2][4]

[5]

To protect personal clothing

Body Protection Laboratory coat and skin from contamination.

[2]14]

Use in a well-ventilated area. A ) )
To prevent inhalation of dust

Respiratory Protection respirator may be required if )
particles.[1][5]

dust is generated.

First aiders should ensure they have taken adequate steps to protect themselves from
exposure by wearing the recommended personal protection equipment.[1]

Handling and Operational Plan

Proper handling of BTR-CI is crucial to maintain its integrity and prevent contamination or
accidental exposure.

Engineering Controls:

o Work in a well-ventilated area to minimize inhalation of any dust.[1]

General Hygiene Measures:

e Avoid inhalation, ingestion, and contact with skin and eyes.[1]

» Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]
o Keep the substance away from food and drink.[1]

Spill Management:
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Provide adequate ventilation.

Sweep up the spilled substance, avoiding dust generation.

Where practical, use vacuum equipment for collecting spilt materials.[1]

Dispose of the collected material in accordance with local, state, or national legislation.[1]

Disposal Plan

The disposal of BTR-CI and its packaging must be conducted in compliance with all relevant
regulations.

e Product Disposal: Dispose of contents in accordance with local, state, or national legislation.
[1] The recommended method of disposal is via incineration operated by an accredited
disposal contractor.[1] Alternatively, it can be sent to a licensed recycler or reclaimer.[1]

o Packaging Disposal: Only completely emptied packaging should be recycled.[1]

Quantitative Data

The following table summarizes key quantitative data for BTR-CI.[1][6]

Property Value

Chemical Formula C102H126CI2N202S14

Molecular Weight 1931.97 g/mol

CAS Number 2410661-17-3

Appearance Dark Purple Powder/Crystals

Melting Point 226°C, 195°C (Tg)

Solubility Chloroform, chlorobenzene

HOMO / LUMO HOMO = -5.46 eV, LUMO =-3.70 eV

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of BTR-CI, from

preparation to disposal.

Preparation

[ Conduct Risk Assessment j

Gather Required PPE:
- Gloves
- Safety Glasses
- Lab Coat

Hangling
Y

[Work in a Well-Ventilated Area]
Weigh and Handle BTR-CI
(Avoid Dust Generation)
[Perform Experiment]

Post-Handling & Disposal

Clean Work Area

[ Segregate Waste ]

'

Dispose of Waste via
Accredited Contractor

[Wash Hands Thoroughlyj
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Safe handling workflow for BTR-CI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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